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This guide provides an in-depth analysis of the solubility characteristics of barium bromide
dihydrate (BaBr2-2H20), a compound of significant interest in various chemical,
pharmaceutical, and material science applications. From its use as a precursor in the synthesis
of other bromide compounds to its historical role in the fractional crystallization of radium, a
thorough understanding of its behavior in different solvent systems is critical for researchers,
scientists, and drug development professionals.[1] This document moves beyond simple data
presentation to explore the underlying thermodynamic principles and provide actionable
experimental protocols.

Physicochemical Properties of Barium Bromide
Dihydrate

Barium bromide dihydrate is the hydrated form of the inorganic salt barium bromide. It
presents as a white, crystalline solid that is deliquescent, meaning it readily absorbs moisture
from the atmosphere.[1][2] The dihydrate form loses its water of crystallization upon heating to
120°C to yield the anhydrous salt.[1][2]
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Key Identifiers and Properties:

Chemical Formula: BaBrz2-:2H20

Molar Mass: 333.17 g/mol

Appearance: White crystalline powder or solid[3]

Density: 3.58 g/cm3[2]

Aqueous Solubility Profile

Barium bromide is well-known for being highly soluble in water, a characteristic driven by the
strong ion-dipole interactions between the barium (Ba2*) and bromide (Br~) ions and the polar
water molecules.[1][2][3] The dissolution process involves the dissociation of the ionic lattice
and the subsequent hydration of the constituent ions.
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Caption: Dissolution and hydration of barium bromide dihydrate in water.

Temperature Dependence of Aqueous Solubility

For most ionic salts, solubility in water increases with temperature. However, the available
quantitative data for barium bromide shows some inconsistencies, which may be attributed to
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differences between the anhydrous and dihydrate forms or varied experimental conditions. It is
crucial for researchers to verify the specific form of the salt being used.

The following table summarizes the reported solubility data. Due to the conflicting nature of the
data points, a reliable solubility curve cannot be generated without a more comprehensive

dataset.
Temperature (°C) Solubility (g / 100 mL H20) Form Reported
0 92.2 Anhydrous[1][2]
20 57 Unspecified[4]

Note: The decrease in solubility from 0°C to 20°C is atypical and highlights the need for careful
experimental verification.

Solubility in Organic Solvents

The solubility of barium bromide, an ionic compound, is markedly different in less polar organic
solvents compared to water. This behavior is a direct consequence of the "like dissolves like"
principle, where polar solutes show poor solubility in non-polar or weakly polar solvents.

The table below provides a comparative summary of the solubility of anhydrous barium
bromide (BaBr2) in various organic solvents. Quantitative data, where available, demonstrates
a general trend of low solubility that, in some cases, decreases with increasing temperature.
This negative temperature dependence can occur when the enthalpy of solution is exothermic
and the entropy change is small.
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Solubility (g / Temperature .
Solvent Formula Classification
100 g Solvent) (°C)

Alcohols
Methanol CHsOH - - Soluble[3]
Sparingly
Absolute Ethanol ~ C2HsOH 5.88 0
Soluble[5]
Sparingl
4.13 20 paringy
Soluble[5]
Sparingl
2.43 40 patingy
Soluble[5]
Sparing!
1.25 70 paringy
Soluble[5]
Ketones
Acetone CsHsO 0.0287 0 Insoluble[5]
0.0262 20 Insoluble[5]
0.0246 50 Insoluble[5]
Ethers
Practically
Diethyl Ether (C2H5)20 No data available - Insoluble
(Predicted)
Esters
Ethyl Acetate CaHsO2 - - Insoluble[5]

The Theoretical Basis of Solubility

The dissolution of an ionic salt like barium bromide is governed by a thermodynamic balance
between two key energetic factors: the lattice energy of the solid salt and the
hydration/solvation enthalpy of its constituent ions.
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» Lattice Energy: This is the energy required to break apart one mole of the ionic crystal lattice
into its gaseous ions (an endothermic process). For BaBrz, the lattice energy is
approximately -1937 to -1985 kJ/mol.

o Hydration Enthalpy: This is the energy released when the gaseous ions are surrounded and
stabilized by solvent molecules (an exothermic process). For the ions of BaBrz, the hydration
enthalpy for Ba2* is -1360 kJ/mol.

For a substance to dissolve, the energy released during hydration must be comparable to, or
greater than, the energy required to overcome the lattice energy. The strong polarity and
hydrogen-bonding capability of water lead to a high hydration enthalpy for Ba?* and Br~ ions,
enabling it to overcome the substantial lattice energy of barium bromide and resulting in high
agueous solubility. Conversely, the weaker interactions with less polar organic solvents result in
a low solvation enthalpy, insufficient to break the crystal lattice, leading to poor solubility.

Thermodynamics of Dissolution

AH solution
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Caption: Energy changes involved in the dissolution of barium bromide.

Experimental Protocol: Determination of Aqueous
Solubility

To ensure scientific integrity, solubility data must be determined through robust and
reproducible experimental methods. The following protocol, based on the OECD Test Guideline
105 "Flask Method," provides a reliable system for determining the solubility of barium
bromide dihydrate in water as a function of temperature.
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Materials and Equipment

o Barium Bromide Dihydrate (analytical grade)

» Deionized Water

o Constant temperature water bath with shaker

o Analytical balance (x0.1 mg)

» Calibrated thermometer

o Glass flasks with stoppers

e Syringes and sub-micron filters (e.g., 0.22 um PTFE)
e Drying oven

o Analytical instrumentation for barium quantification (e.g., ICP-MS, Atomic Absorption
Spectroscopy)

Step-by-Step Methodology

e Preliminary Test: Estimate the approximate solubility to determine the appropriate sample
mass for the definitive test. Add an excess of BaBrz-2H20 to a flask with a known volume of
deionized water. Shake at the desired temperature for 24 hours and analyze the
concentration of the saturated solution.

o Sample Preparation: Based on the preliminary test, add a mass of BaBr2-2H20 that is at
least five times the expected solubility to several flasks.

» Equilibration: Add a precise volume of deionized water to each flask. Place the flasks in the
shaker water bath set to the desired temperature (e.g., 20°C, 30°C, 40°C). Allow the flasks to
equilibrate for at least 48 hours to ensure saturation is reached. The system is considered at
equilibrium when concentrations from samples taken at 24-hour intervals are identical within
the precision of the analytical method.
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o Sample Collection: Once equilibrium is achieved, stop the shaker and allow the undissolved
solid to settle for at least 24 hours at the constant test temperature. Carefully draw a sample
from the clear supernatant using a syringe. Immediately attach a sub-micron filter and
discard the first portion to saturate the filter material. Collect the filtrate for analysis.

e Analysis: Determine the concentration of barium in the filtrate using a validated analytical
method. Calculate the mass of BaBrz-2H20 corresponding to the measured barium
concentration.

» Data Reporting: Report the solubility in grams of BaBr2z-2H20 per 100 mL of water at the
specified temperature. Repeat the entire procedure for each desired temperature point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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